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Compound of Interest

Compound Name: 2,2-Diethoxypropane

Cat. No.: B095019 Get Quote

Essential Safety and Handling Guide for 2,2-
Diethoxypropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,2-Diethoxypropane in a laboratory setting. Adherence to

these guidelines is critical for ensuring personnel safety and regulatory compliance.

Chemical and Physical Properties
A summary of key quantitative data for 2,2-Diethoxypropane is presented below for easy

reference.
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Property Value

CAS Number 126-84-1[1]

Molecular Formula C₇H₁₆O₂[1]

Molecular Weight 132.20 g/mol

Boiling Point 113 °C[2]

Flash Point 8 °C (46.4 °F) - closed cup

Density 0.83 g/cm³ at 20 °C[2]

Storage Temperature 2-8°C

Operational Plan: Handling 2,2-Diethoxypropane
This section outlines the procedural steps for the safe handling of 2,2-Diethoxypropane from

preparation to disposal.

Preparation and Engineering Controls
Ventilation: All handling of 2,2-Diethoxypropane must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[1]

Ignition Sources: This compound is highly flammable.[1][3] Ensure that all potential ignition

sources, such as open flames, hot surfaces, and sparks, are eliminated from the work area.

[1][3][4] Use explosion-proof electrical and ventilating equipment.[1][4]

Static Discharge: Take precautionary measures against static discharge.[3][5] Ground and

bond containers and receiving equipment during transfer.[1][3][4]

Emergency Equipment: Verify that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,2-Diethoxypropane to minimize exposure

risk:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.tcichemicals.com/OP/en/p/D0459
https://www.tcichemicals.com/OP/en/p/D0459
https://www.benchchem.com/product/b095019?utm_src=pdf-body
https://www.benchchem.com/product/b095019?utm_src=pdf-body
https://www.benchchem.com/product/b095019?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.tcichemicals.com/US/en/p/D0459
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.tcichemicals.com/US/en/p/D0459
http://cdn.chemservice.com/product/msdsnew/External/English/N-17549%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-17549%20English%20SDS%20US.pdf
https://www.tcichemicals.com/US/en/p/D0459
https://labscoop.com/us/en/product/tci/tci/d0459-10ml-22-diethoxypropane
https://www.chemicalbook.com/msds/2-2-diethoxypropane.pdf
https://www.tcichemicals.com/US/en/p/D0459
http://cdn.chemservice.com/product/msdsnew/External/English/N-17549%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b095019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][6]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene rubber).[1][6] Inspect

gloves for any signs of degradation or puncture before use.[6]

Protective Clothing: A flame-retardant lab coat or chemical-resistant apron is required.[1]

[6] For procedures with a higher risk of splashing, consider chemical-resistant coveralls.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate organic vapor cartridge.[6]

Handling Procedures
Always wear the full, required PPE as detailed above.

Use non-sparking tools for all operations.[1][3]

Avoid contact with skin and eyes.[1]

In case of accidental contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek medical attention.[1][7]

Prevent inhalation of vapors. If you experience dizziness or other symptoms of

overexposure, move to fresh air immediately and seek medical assistance.[1][7]

Storage
Store 2,2-Diethoxypropane in a tightly closed container in a cool, dry, and well-ventilated

area.[1][4]

Keep the container away from heat, sparks, and open flames.[1][4]

Store separately from incompatible materials such as strong oxidizing agents and strong

acids.[8][9]

Emergency and First Aid Procedures
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Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately.[1] If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration.[1][7] Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Rinse the affected skin with plenty of water

and soap for at least 15 minutes.[1][7] Seek

medical attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][8] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse the mouth

with water.[1] Never give anything by mouth to

an unconscious person.[1] Seek immediate

medical attention.[1][7]

Disposal Plan
The disposal of 2,2-Diethoxypropane and its contaminated materials must be conducted in

accordance with all local, state, and federal regulations.

Waste Classification: 2,2-Diethoxypropane is considered hazardous waste due to its

flammability.

Waste Collection:

Collect all liquid waste containing 2,2-Diethoxypropane in a dedicated, clearly labeled,

and sealed hazardous waste container.[1]
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Solid waste contaminated with 2,2-Diethoxypropane (e.g., gloves, paper towels) must

also be collected in a designated and labeled hazardous waste container.[1]

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or with regular trash.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2,2-
Diethoxypropane.
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- Flame-Retardant Lab Coat
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Chemical Handling
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- Use Non-Sparking Tools
- Ground Equipment

Storage
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- Cool, Dry, Ventilated Area
- Away from Incompatibles

After use

Spill Response
- Evacuate Area
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If spill occurs

Waste Disposal
- Collect in Labeled Container
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- Professional Disposal

Generate waste

For subsequent use

Decontamination
- Clean Work Area
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End of workday
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Caption: Workflow for the safe handling of 2,2-Diethoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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